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For Researchers, Scientists, and Drug Development Professionals

Penoxsulam is a systemic herbicide belonging to the triazolopyrimidine sulfonamide class,

widely utilized for the post-emergence control of a variety of aquatic weeds.[1] Its efficacy at

low use rates and favorable toxicological profile in non-target organisms make it a significant

tool in managing invasive aquatic vegetation. This document provides detailed application

notes and experimental protocols for the use of penoxsulam in aquatic weed control, tailored

for a scientific audience.

Mode of Action
Penoxsulam is classified as a WSSA Group 2 herbicide.[2] Its primary mode of action is the

inhibition of the enzyme acetolactate synthase (ALS), also known as acetohydroxyacid

synthase (AHAS).[2][3] This enzyme is crucial for the biosynthesis of branched-chain amino

acids—valine, leucine, and isoleucine—which are essential for protein synthesis and overall

plant growth.[4] By inhibiting ALS, penoxsulam effectively halts cell division and growth in

susceptible plants.[4] Animals do not possess the ALS enzyme, which contributes to the low

toxicity of penoxsulam in fauna.[2][5]

Following application, susceptible plants absorb penoxsulam through their leaves, shoots, and

roots.[6] The herbicide is then translocated systemically through both the xylem and phloem to

the meristematic tissues where it exerts its inhibitory effect.[6] Visual symptoms of herbicidal
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action, such as growth cessation and reddening of the plant tips, appear soon after treatment,

with complete plant decomposition occurring over two to four weeks.[2][5]
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Caption: Penoxsulam's mode of action targeting the ALS enzyme.

Application Notes
Penoxsulam is effective against a range of emergent, floating-leaf, and submersed aquatic

vegetation.[5] It is available in liquid formulations, such as Galleon® SC.[5] Applications can be

made directly to the foliage or as a subsurface treatment.[2]

Table 1: Penoxsulam Application Rates and Efficacy on Target Aquatic Weeds
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Target
Weed

Scientific
Name

Application
Method

Rate
Efficacy &
Remarks

Citations

Hydrilla
Hydrilla

verticillata
Subsurface ~30 ppb

Effective on

young,

actively

growing

stands in still

water.

Requires a

60-120 day

exposure

time for

control.

[4]

Hydrilla
Hydrilla

verticillata

Subsurface

(in

combination)

~20 ppb

Penoxsulam

+ 1-2 ppm

Endothall

Reduces

required

contact time

to 3-14 days.

Higher rates

may be

needed in

smaller plots.

[4]

Water

Hyacinth

Eichhornia

crassipes
Foliar

2-4 oz/acre

(35.1 to 98.9

g ai/ha)

Provides

control within

3+ weeks.

[4][6]

Water

Hyacinth

Eichhornia

crassipes
Subsurface 10-20 ppb

Control via

root uptake.
[4]

Water

Hyacinth &

Water Lettuce

Eichhornia

crassipes &

Pistia

stratiotes

Foliar (in

combination)

2-4 oz/acre

Penoxsulam

+ 2 oz/acre

Flumioxazin

Provides

faster control

of water

lettuce (<1

week) and

water

hyacinth (~2+

weeks).

[4]
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Giant Salvinia
Salvinia

molesta
Subsurface 20 ppb

Applied in

non-flowing

waters for

containment

or

eradication. A

minimum 60-

day contact

time is

required.

[4][7]

Eurasian

Watermilfoil

Myriophyllum

spicatum
Subsurface 25-75 ppb

Slow-acting,

requiring

longer

exposure

periods (>60

days) for

complete

control.

[5][7]

Southern

Naiad

Najas

guadalupensi

s

Subsurface 25-75 ppb

Slow-acting,

requiring

longer

exposure

periods (>60

days) for

complete

control.

[7]

Alligatorweed
Alternanthera

philoxeroides
Foliar

2-5.6 oz/A +

0.25%

nonionic

surfactant

Can be used

in 2,4-D

restricted

areas.

[7]

Duckweed Lemna spp.
Foliar or

Subsurface

2-5.6 fl oz/A

(foliar) or 25-

75 ppb

(subsurface)

Effective

against

duckweed

species.

[7]
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Important Considerations:

Contact Time: Penoxsulam is a systemic herbicide and requires a prolonged contact time,

typically 60 to 120 days for submersed species, to be effective.[4][5] This makes it well-

suited for whole-lake or large area applications where rapid dilution is minimal.[2]

Plant Growth Stage: Applications should target actively growing plants. Mature plants may

necessitate higher concentrations and longer exposure times for effective control.[2][5]

Herbicide Resistance: To mitigate the development of herbicide resistance, it is crucial to

rotate penoxsulam with herbicides from different WSSA groups and incorporate integrated

pest management strategies.[4][5]

Water Use Restrictions: Do not apply to waters used for food crop irrigation until the

penoxsulam concentration is below 1 ppb. There are no turf irrigation restrictions for

concentrations below 30 ppb.[4]

Environmental Fate and Ecotoxicology
Penoxsulam's environmental persistence is influenced by factors such as sunlight and

microbial activity.[2] In aquatic environments, it is primarily degraded by photolysis, with a half-

life ranging from 12 to 38 days.[2][8] Degradation is faster in clear, shallow waters and slower

in turbid or deep waters.[2] Some degradation products of penoxsulam can be more persistent

than the parent compound.[2] Penoxsulam has a low potential to bind to sediment and is

considered to be mobile, with a potential to leach into groundwater.[2][9]

Table 2: Ecotoxicological Data for Penoxsulam

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 14 Tech Support

https://www.benchchem.com/product/b166495?utm_src=pdf-body
https://plants.ifas.ufl.edu/management-plans/chemical-control-considerations/penoxsulam-considerations/
https://www.industrialvm.com/penoxsulam-aquatic-herbicides
https://apps.dnr.wi.gov/swims/Documents/DownloadDocument?id=330738335
https://apps.dnr.wi.gov/swims/Documents/DownloadDocument?id=330738335
https://www.industrialvm.com/penoxsulam-aquatic-herbicides
https://www.benchchem.com/product/b166495?utm_src=pdf-body
https://plants.ifas.ufl.edu/management-plans/chemical-control-considerations/penoxsulam-considerations/
https://www.industrialvm.com/penoxsulam-aquatic-herbicides
https://www.benchchem.com/product/b166495?utm_src=pdf-body
https://plants.ifas.ufl.edu/management-plans/chemical-control-considerations/penoxsulam-considerations/
https://www.benchchem.com/product/b166495?utm_src=pdf-body
https://apps.dnr.wi.gov/swims/Documents/DownloadDocument?id=330738335
https://apps.dnr.wi.gov/swims/Documents/DownloadDocument?id=330738335
https://apps.ecology.wa.gov/publications/documents/0010040addendum1.pdf
https://apps.dnr.wi.gov/swims/Documents/DownloadDocument?id=330738335
https://www.benchchem.com/product/b166495?utm_src=pdf-body
https://apps.dnr.wi.gov/swims/Documents/DownloadDocument?id=330738335
https://www.benchchem.com/product/b166495?utm_src=pdf-body
https://apps.dnr.wi.gov/swims/Documents/DownloadDocument?id=330738335
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=P100C22S.TXT
https://www.benchchem.com/product/b166495?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166495?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Organism Test Result
Toxicity
Classification

Citations

Rainbow Trout 96-hr LC50 >102 ppm
Practically Non-

toxic
[4]

Bluegill Sunfish 96-hr LC50 >103 ppm
Practically Non-

toxic
[4]

Freshwater

Invertebrates
- - Slightly Toxic [2]

Birds (Bobwhite

Quail)
Oral LD50 >2025 mg/kg bw Slightly Toxic [4]

Birds (Mallard

Duck)
Oral LD50 >2250 mg/kg bw Slightly Toxic [4]

Aquatic Plants

(Lemna gibba)
7-day ErC50 0.0025 mg/L Very Highly Toxic [3]

Penoxsulam exhibits low toxicity to fish and birds.[2] It does not bioaccumulate in fish or

freshwater clams.[2] However, as an herbicide, it can pose a risk to non-target aquatic and

terrestrial plants.[9]

Penoxsulam in Water

Aqueous Photolysis
(Major Pathway)

Microbial Degradation
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(High Mobility) Low Adsorption to Sediment

Degradation Products
(Some are persistent)
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Caption: Environmental fate of penoxsulam in aquatic systems.

Experimental Protocols
Mesocosm Efficacy Study for Foliar Application
This protocol is adapted from a study evaluating the efficacy of foliar-applied penoxsulam on

floating aquatic weeds.[6]

Objective: To determine the efficacy of different rates of foliar-applied penoxsulam on a target

floating aquatic weed (e.g., Water Hyacinth).

Materials:

Mesocosms (e.g., 1000 L tanks)

Healthy, uniform target plants

Penoxsulam formulation (e.g., Galleon® SC)

Pressurized CO2 sprayer with a boom

Nonionic surfactant

0.10 m² quadrat for biomass sampling

Drying oven

Analytical balance

Procedure:

Acclimatization: Populate each mesocosm with a pre-determined biomass of the target weed

and allow for a 1-2 week acclimatization period.

Pre-treatment Sampling: On the day of application, collect a baseline biomass sample from

each mesocosm using the quadrat.
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Herbicide Preparation: Prepare the spray solutions for each treatment rate of penoxsulam.

Include a nonionic surfactant as per the product label recommendations. Prepare a control

treatment with only water and surfactant.

Application: Apply the herbicide solutions evenly to the foliage of the plants in each

mesocosm using the pressurized sprayer.

Post-treatment Monitoring: Visually assess plant injury (e.g., chlorosis, necrosis, sinking) at

regular intervals (e.g., 1, 2, 4, 6, 8, and 10 weeks after treatment - WAT).

Biomass Harvest: At the conclusion of the study (e.g., 10 WAT), harvest all remaining plant

biomass from each mesocosm.

Dry Weight Determination: Dry the harvested biomass in a drying oven at 70°C to a constant

weight.

Data Analysis: Calculate the percent control for each treatment by comparing the final dry

weight to the initial dry weight and the control treatment.

Laboratory Bioassay for Subsurface Application
Objective: To determine the concentration-response of a submersed aquatic weed (e.g.,

Hydrilla) to subsurface application of penoxsulam.

Materials:

Glass culture tubes or beakers

Healthy, apical meristems of the target submersed weed

Growth medium (e.g., Hoagland's solution)

Penoxsulam analytical standard

Growth chamber with controlled light and temperature

Analytical balance
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Procedure:

Plant Preparation: Collect and prepare uniform apical meristems (e.g., 5 cm in length) of the

target weed.

Treatment Solutions: Prepare a series of penoxsulam concentrations in the growth medium.

Include a control with no herbicide.

Exposure: Place one apical meristem in each culture tube containing a specific concentration

of the treatment solution.

Incubation: Place the culture tubes in a growth chamber under controlled conditions (e.g.,

14:10 h light:dark cycle, 25°C).

Observation: Visually assess plant injury daily for a specified period (e.g., 21 days).

Biomass Measurement: At the end of the exposure period, remove the plants, blot them dry,

and record the fresh weight. Dry the plants to a constant weight to determine the dry weight.

Data Analysis: Calculate the percent inhibition of growth for each concentration relative to

the control. Determine the EC50 (concentration causing 50% inhibition) using appropriate

statistical software.

Penoxsulam Residue Analysis in Water
This protocol is based on the principles of liquid chromatography with tandem mass

spectrometry (LC-MS/MS).[10]

Objective: To quantify the concentration of penoxsulam in water samples.

Materials:

Water sample collection bottles

Solid Phase Extraction (SPE) cartridges

Solvents for extraction and elution (e.g., methanol, acetonitrile)
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LC-MS/MS system

Penoxsulam analytical standard

Procedure:

Sample Collection and Preservation: Collect water samples and preserve them as required

(e.g., acidification and refrigeration).

Solid Phase Extraction (SPE): Pass a known volume of the water sample through an SPE

cartridge to concentrate the analyte.

Elution: Elute the penoxsulam from the SPE cartridge using a suitable solvent.

Solvent Evaporation and Reconstitution: Evaporate the eluent to near dryness and

reconstitute the residue in a known volume of a solvent compatible with the LC-MS/MS

mobile phase.

LC-MS/MS Analysis: Inject the reconstituted sample into the LC-MS/MS system. Separation

is achieved on a suitable column, and detection and quantification are performed using

tandem mass spectrometry in multiple reaction monitoring (MRM) mode.

Quantification: Determine the concentration of penoxsulam in the original water sample by

comparing the peak area to a calibration curve prepared from the analytical standard.
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Caption: A generalized workflow for an aquatic herbicide efficacy trial.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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